Cas no 5428-24-0 ( )

  structure
  structure
Product Name: 
CAS No:5428-24-0
MF:C15H10BrN
MW:284.150602817535
CID:940457
PubChem ID:224421
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-phenylquinoline
    • 3-Brom-2-phenylchinolin
    • 3-Brom-2-phenyl-chinolin
    • 3-bromo-2-phenyl-quinoline
    • AC1L5DA5
    • AC1Q25ZH
    • AG-J-58709
    • AR-1F2218
    • CTK5A0325
    • NSC12823
    • DTXSID70279488
    • SCHEMBL10509422
    • 5428-24-0
    • NSC-12823
    •  
    • Inchi: 1S/C15H10BrN/c16-13-10-12-8-4-5-9-14(12)17-15(13)11-6-2-1-3-7-11/h1-10H
    • InChI Key: MRZHNQDZIKSHMQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC2C=CC=CC=2N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 282.9997
  • Monoisotopic Mass: 283
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.433
  • Boiling Point: 379.6°C at 760 mmHg
  • Flash Point: 183.4°C
  • Refractive Index: 1.674
  • PSA: 12.89
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